Penicillin V β-Sulfoxide-d3
Penicillin V β-Sulfoxide-d3
Isotope labelled Penicillin V β-Sulfoxide, an intermediate in the synthesis of Penicillin V, an antibacterial agent.
Brand Name:
Vulcanchem
CAS No.:
148680-07-3
VCID:
VC0044827
InChI:
InChI=1S/C16H18N2O6S/c1-16(2)12(15(21)22)18-13(20)11(14(18)25(16)23)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-,25-/m1/s1/i1D3/t11-,12+,14-,16-,25-
SMILES:
CC1(C(N2C(S1=O)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C
Molecular Formula:
C16H18N2O6S
Molecular Weight:
369.406
Penicillin V β-Sulfoxide-d3
CAS No.: 148680-07-3
Cat. No.: VC0044827
Molecular Formula: C16H18N2O6S
Molecular Weight: 369.406
* For research use only. Not for human or veterinary use.
Specification
| Description | Isotope labelled Penicillin V β-Sulfoxide, an intermediate in the synthesis of Penicillin V, an antibacterial agent. |
|---|---|
| CAS No. | 148680-07-3 |
| Molecular Formula | C16H18N2O6S |
| Molecular Weight | 369.406 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3-methyl-4,7-dioxo-6-[(2-phenoxyacetyl)amino]-3-(trideuteriomethyl)-4$l^{4} |
| Standard InChI | InChI=1S/C16H18N2O6S/c1-16(2)12(15(21)22)18-13(20)11(14(18)25(16)23)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-,25-/m1/s1/i1D3/t11-,12+,14-,16-,25- |
| Standard InChI Key | DNPOVSLJNLLGMA-AERZYDOTSA-N |
| SMILES | CC1(C(N2C(S1=O)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C |
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